2-[(5-Chloro-thiophene-2-carbonyl)-amino]-3-methoxy-2-methoxymethyl-propionic acid

• CAS No.: 919099-16-4
• Molecular Formula: C11H14ClNO5S
• Molecular Weight: 307.75 g/mol
• IUPAC Name: 2-[(5-chlorothiophene-2-carbonyl)amino]-3-methoxy-2-(methoxymethyl)propanoic acid
• InChI: InChI=1S/C11H14ClNO5S/c1-17-5-11(6-18-2,10(15)16)13-9(14)7-3-4-8(12)19-7/h3-4H,5-6H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: BSMBOVKNDITCBN-UHFFFAOYSA-N
• Canonical SMILES: COCC(COC)(C(=O)O)NC(=O)C1=CC=C(S1)Cl

Description

2-[(5-Chloro-thiophene-2-carbonyl)-amino]-3-methoxy-2-methoxymethyl-propionic acid is a useful research compound. Its molecular formula is C11H14ClNO5S and its molecular weight is 307.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.20 g (0.49 mmol) 5-chloro-thiophene-2-carboxylic acid(1-hydroxymethyl-2-methoxy-1-methoxymethyl-ethyl)-amide are dissolved at room temperature in 3 ml of water/3 ml acetonitrile and combined with 0.08 g (0.51 mmol) 2,2,6,6-tetramethyl-1-piperidinyloxy radical (TEMPO) and 0.13 g (1.55 mmol) sodium hydrogen carbonate. Then 1.5 ml (3.14 mmol) of 13% sodium hypochlorite is added dropwise and the mixture is stirred for 2 h. The reaction mixture is concentrated by evaporation i.vac. And purified by chromatography through RP material (Microsorb C18 Varian; eluant: water/acetonitrile/trifluoroacetic acid=90:10:0.1=>0:100:0.1).